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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Chromium-54 (⁵⁴Cr), a rare, neutron-rich stable isotope of chromium, serves as a critical tracer

for understanding the violent stellar events that seeded our solar system with heavy elements.

Its non-uniform distribution within early solar system materials, as evidenced by isotopic

anomalies in meteorites, points to a specific and potent nucleosynthetic origin. This technical

guide delves into the core of ⁵⁴Cr's creation, exploring the astrophysical environments, nuclear

pathways, and the sophisticated experimental techniques used to decipher its cosmic journey

from supernova explosions to its incorporation into planetary bodies.

The Primary Nucleosynthetic Site: Supernova
Explosions
The consensus among cosmochemists and astrophysicists is that the vast majority of ⁵⁴Cr was

forged in the fiery cauldrons of supernovae. The extreme conditions of temperature, pressure,

and neutron density within these cataclysmic events are necessary to produce this neutron-rich

nuclide. While supernovae are the general source, specific types and processes contribute

differently to the ⁵⁴Cr inventory.

1.1. Core-Collapse Supernovae (Type II)

The leading candidate for ⁵⁴Cr production is the core-collapse supernova (SNII), the explosive

death of a massive star (>8 solar masses). The primary mechanism is the weak s-process
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(slow neutron capture process) occurring in the pre-supernova massive star.

Helium and Carbon Shell Burning: In the advanced stages of stellar evolution, specifically

during convective core helium-burning and shell carbon-burning, a flux of neutrons is

produced. The primary neutron source is the reaction ²²Ne(α,n)²⁵Mg.

Neutron Capture: Seed nuclei, primarily from the iron peak, capture these neutrons in a slow

process. For ⁵⁴Cr, the likely pathway involves neutron capture on lighter chromium or other

iron-peak isotopes.

Ejection: The newly synthesized ⁵⁴Cr, located in the O/Ne and O/C zones of the star, is then

violently ejected into the interstellar medium during the supernova explosion.

1.2. Type Ia Supernovae

While less emphasized than SNII for ⁵⁴Cr, certain models of Type Ia supernovae (the

thermonuclear explosion of a white dwarf) may also contribute. Rare, high-density Type Ia

supernovae could create the necessary neutron-rich conditions during the explosive burning to

produce significant quantities of ⁵⁴Cr and other neutron-rich isotopes.[1][2]

1.3. Electron-Capture Supernovae (ECSN)

A third potential source is the electron-capture supernova, which occurs in "super-AGB" stars at

the boundary between massive stars that undergo core collapse and lower-mass stars that

become white dwarfs. These events can produce low-entropy conditions that are also

conducive to the synthesis of neutron-rich isotopes like ⁵⁴Cr.[2][3][4]

The following diagram illustrates the primary nucleosynthetic pathways leading to the formation

of Chromium-54 in different supernova environments.
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Primary nucleosynthetic pathways for Chromium-54.

Evidence from Presolar Grains and Meteorites
The most compelling evidence for the supernova origin of ⁵⁴Cr comes from the study of

presolar grains within primitive meteorites. These microscopic "stardust" grains condensed in

the outflows of ancient stars and were incorporated into the solar nebula, preserving the

isotopic signatures of their stellar nurseries.

2.1. Isotopic Anomalies in Meteorites

Bulk analyses of different meteorite classes reveal significant variations in the ⁵⁴Cr/⁵²Cr ratio.

This heterogeneity indicates that the carrier of the ⁵⁴Cr anomaly was not uniformly mixed in the

early solar system. Carbonaceous chondrites, which are considered more primitive, generally

show an excess of ⁵⁴Cr compared to ordinary chondrites and terrestrial rocks.[5]

Table 1: Representative ⁵⁴Cr Isotopic Compositions in Solar System Materials
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Material Class Sample
ε⁵⁴Cr (parts per 10,000
deviation from terrestrial
standard)

Terrestrial Rocks Standard (NIST SRM 3112a) 0

Lunar Samples Various ~0

Ordinary Chondrites Various ~ -0.4

Carbonaceous Chondrites CI (e.g., Orgueil) ~ +0.8 to +1.6

Presolar Grains Spinel (in Orgueil) Up to ~ +570,000

Data compiled from multiple sources.[2][3][5]

2.2. The Carrier Phase: Supernova Nanoparticles

Through meticulous analytical techniques, scientists have identified the carrier of the extreme

⁵⁴Cr enrichments as nanometer-sized oxide grains, most commonly spinel (MgAl₂O₄), found

within the acid-resistant residues of primitive meteorites like the Orgueil carbonaceous

chondrite.[6][7] The isotopic composition of these grains, with ⁵⁴Cr/⁵²Cr ratios up to 57 times

that of our solar system, can only be explained by a supernova origin.[2][3] The mineralogy of

these spinel grains is consistent with condensation in the oxygen-rich zones of a Type II

supernova.[7]

Experimental Protocols for ⁵⁴Cr Determination
The identification and isotopic characterization of ⁵⁴Cr carriers require highly sensitive and

precise analytical techniques capable of measuring minute quantities of material, often on the

sub-micrometer scale.

3.1. Sample Preparation: Isolation of Presolar Grains

To concentrate the rare, ⁵⁴Cr-rich presolar grains from the bulk meteorite matrix, a multi-step

chemical dissolution process is employed.

Bulk Dissolution: A powdered meteorite sample is subjected to a series of strong acids (e.g.,

HF-HCl) to dissolve the dominant silicate and other acid-soluble phases.
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Oxidative Digestion: Further treatment with oxidizing acids or reagents is used to remove

organic matter and other resistant phases.

Residue Collection: The remaining acid-resistant residue, enriched in presolar grains like

spinel, diamond, and silicon carbide, is collected for analysis.

3.2. Mass Spectrometry for Isotopic Analysis

The isotopic composition of chromium in bulk samples and individual presolar grains is

determined using high-precision mass spectrometry.

Thermal Ionization Mass Spectrometry (TIMS) and Inductively Coupled Plasma Mass

Spectrometry (ICP-MS): These techniques are used for high-precision analysis of the

chromium isotopic composition of bulk meteorite samples and their leachates. They provide

the foundational data for identifying isotopic anomalies at a macroscopic level.

Secondary Ion Mass Spectrometry (SIMS) and NanoSIMS: These are the primary tools for

the in-situ isotopic analysis of individual presolar grains. A finely focused primary ion beam

(e.g., O⁻ or Cs⁺) is rastered across the sample, sputtering secondary ions from the surface.

These secondary ions are then accelerated into a mass spectrometer, which separates them

by their mass-to-charge ratio, allowing for the precise measurement of isotopic abundances

in grains as small as 50 nanometers.

The following diagram outlines the experimental workflow for the analysis of ⁵⁴Cr in meteorites.
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Experimental workflow for 54Cr analysis in meteorites.

Conclusion
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The nucleosynthetic origin of Chromium-54 is definitively linked to supernova explosions.

Evidence from extreme isotopic enrichments in presolar nanograins extracted from primitive

meteorites provides a direct line to these ancient stellar events. Specifically, the weak s-

process in the pre-explosive phases of massive stars (Type II supernovae) is considered the

primary production channel, with potential contributions from Type Ia and electron-capture

supernovae. The study of ⁵⁴Cr not only illuminates the specific nuclear processes occurring in

dying stars but also provides crucial insights into the heterogeneous nature of the early solar

nebula and the materials from which the planets were formed. The continued refinement of

analytical techniques will undoubtedly uncover further details about the journey of ⁵⁴Cr and

other supernova-forged isotopes, enhancing our understanding of the galaxy's chemical

evolution and our own cosmic origins.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1248130?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1248130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

